molecular formula C14H11ClFN3 B4966218 N-(3-fluorophenyl)-4-quinazolinamine hydrochloride

N-(3-fluorophenyl)-4-quinazolinamine hydrochloride

Cat. No. B4966218
M. Wt: 275.71 g/mol
InChI Key: TZFHOKCMWWWUEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-fluorophenyl)-4-quinazolinamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

N-(3-fluorophenyl)-4-quinazolinamine hydrochloride has been studied extensively for its potential therapeutic applications in cancer treatment. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to be effective in inhibiting the growth of cancer cells that are resistant to conventional chemotherapy drugs.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride involves the inhibition of protein kinase activity. This compound has been shown to specifically target the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor 2 (HER2), both of which are overexpressed in many types of cancer. By inhibiting the activity of these receptors, N-(3-fluorophenyl)-4-quinazolinamine hydrochloride can effectively block the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects
N-(3-fluorophenyl)-4-quinazolinamine hydrochloride has been found to exhibit a number of biochemical and physiological effects. In addition to its antitumor activity, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and enhance the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride for lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival, as well as for testing the efficacy of new cancer therapies. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-4-quinazolinamine hydrochloride. One area of interest is the development of new cancer therapies based on this compound. Researchers are also exploring the use of this compound in combination with other cancer drugs to enhance their effectiveness. Additionally, there is ongoing research on the potential use of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride in other disease areas, such as inflammatory disorders and infectious diseases.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride involves the reaction of 3-fluoroaniline with 2-cyanophenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then subjected to a reaction with 2-chloro-4-nitroaniline, followed by reduction with sodium dithionite to obtain the final product.

properties

IUPAC Name

N-(3-fluorophenyl)quinazolin-4-amine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10FN3.ClH/c15-10-4-3-5-11(8-10)18-14-12-6-1-2-7-13(12)16-9-17-14;/h1-9H,(H,16,17,18);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZFHOKCMWWWUEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=NC=N2)NC3=CC(=CC=C3)F.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11ClFN3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-fluorophenyl)quinazolin-4-amine;hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.